Cas no 2061996-69-6 ((R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride)
(R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (R)-5-BROMO-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-YLAMINE HYDROCHLORIDE
- (R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine HCl
- (1R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
- Y11052
- AS-71859
- (R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-aminehydrochloride
- CS-0131222
- 2061996-69-6
- (R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
- MFCD26586044
- (1R)-5-bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
- AKOS030623068
-
- MDL: MFCD26586044
- Inchi: 1S/C10H12BrN.ClH/c11-9-5-1-4-8-7(9)3-2-6-10(8)12;/h1,4-5,10H,2-3,6,12H2;1H/t10-;/m1./s1
- InChI Key: OGJCTIOLCPDGAX-HNCPQSOCSA-N
- SMILES: BrC1=CC=CC2=C1CCC[C@H]2N.Cl
Computed Properties
- Exact Mass: 260.99199g/mol
- Monoisotopic Mass: 260.99199g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
(R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UB655-200mg |
(R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride |
2061996-69-6 | 95% | 200mg |
2167.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UB655-50mg |
(R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride |
2061996-69-6 | 95% | 50mg |
867.0CNY | 2021-07-15 | |
| TRC | R199945-25mg |
(R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride |
2061996-69-6 | 25mg |
$ 120.00 | 2022-06-03 | ||
| TRC | R199945-50mg |
(R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride |
2061996-69-6 | 50mg |
$ 200.00 | 2022-06-03 | ||
| abcr | AB504988-250 mg |
(R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine HCl; . |
2061996-69-6 | 250mg |
€572.10 | 2023-05-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B48795-250mg |
(R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride |
2061996-69-6 | 95% | 250mg |
¥2380.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B48795-1g |
(R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride |
2061996-69-6 | 95% | 1g |
¥5942.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B48795-100mg |
(R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride |
2061996-69-6 | 95% | 100mg |
¥1391.0 | 2022-04-28 | |
| eNovation Chemicals LLC | Y1216804-1g |
(R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride |
2061996-69-6 | 95% | 1g |
$1000 | 2024-06-03 | |
| Key Organics Ltd | AS-71859-100MG |
(1R)-5-bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride |
2061996-69-6 | >95% | 100mg |
£458.00 | 2025-02-08 |
(R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on (R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
Introduction to (R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride (CAS No. 2061996-69-6)
(R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride, identified by its CAS number 2061996-69-6, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the tetrahydronaphthalene class, which is widely recognized for its diverse pharmacological properties and applications in medicinal chemistry. The presence of both bromine and amine functional groups makes it a versatile intermediate in synthesizing various bioactive molecules.
The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation in pharmaceutical applications. This property is particularly crucial in drug development, where bioavailability and solubility are key factors determining the efficacy of a therapeutic agent.
In recent years, there has been a growing interest in the development of chiral drugs due to their improved selectivity and reduced side effects. The (R)-configuration of this compound is particularly noteworthy, as it represents a specific enantiomer that may exhibit distinct pharmacological activities compared to its (S)-counterpart. This has prompted extensive research into understanding the stereochemical properties and biological interactions of such compounds.
One of the most compelling aspects of (R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride is its potential role as a precursor in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel molecules with applications ranging from central nervous system disorders to anti-inflammatory therapies. The bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing intricate molecular architectures.
Recent studies have highlighted the importance of this compound in the context of drug discovery pipelines. For instance, it has been employed in the synthesis of potential kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The tetrahydronaphthalene core is known to interact favorably with biological targets due to its rigid scaffold and ability to mimic natural substrates.
The amine group in (R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride also serves as a nucleophilic site for various chemical transformations. This versatility has enabled chemists to explore diverse synthetic pathways, leading to the development of novel derivatives with enhanced pharmacological profiles. For example, modifications at the amine group have been shown to influence receptor binding affinity and metabolic stability.
Moreover, the hydrochloride salt form contributes to the compound's stability under various storage conditions, making it a reliable reagent for both laboratory-scale experiments and industrial production. This stability is essential for ensuring consistent quality and performance across different applications.
From a regulatory perspective, (R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride has been subjected to rigorous testing to assess its safety and efficacy. These studies have provided valuable insights into its potential therapeutic applications and have laid the groundwork for further clinical investigations. The compound's favorable pharmacokinetic properties have also been noted in preclinical studies, suggesting its potential as a viable candidate for drug development.
The integration of computational methods into drug discovery has further enhanced our understanding of this compound's behavior. Molecular modeling techniques have been employed to predict how (R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride interacts with biological targets at the molecular level. These simulations have provided critical insights into optimizing its structure for improved binding affinity and reduced off-target effects.
In conclusion, (R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride (CAS No. 2061996-69-6) represents a promising compound in pharmaceutical chemistry with diverse applications in drug development. Its unique structural features and functional groups make it an invaluable intermediate for synthesizing novel bioactive molecules. Ongoing research continues to uncover new possibilities for its use in treating various diseases and disorders.
2061996-69-6 ((R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)